![molecular formula C7H10BrNO3 B2392444 Methyl 5-(bromomethyl)-5-methyl-4H-1,2-oxazole-3-carboxylate CAS No. 2365418-37-5](/img/structure/B2392444.png)
Methyl 5-(bromomethyl)-5-methyl-4H-1,2-oxazole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is an organic molecule that contains functional groups such as bromomethyl, methyl, and oxazole . It’s likely to be used as a reagent or intermediate in organic synthesis .
Synthesis Analysis
While specific synthesis methods for this compound are not available, bromomethyl compounds are often synthesized through radical bromination reactions .Molecular Structure Analysis
The molecular structure of similar compounds involves a bromomethyl group attached to a methyl group and an oxazole ring . The exact structure would depend on the positions of these groups on the oxazole ring.Chemical Reactions Analysis
Bromomethyl compounds are often used in substitution reactions, where the bromine atom is replaced by another atom or group . The reactivity of this compound would depend on the exact structure and the conditions of the reaction.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Similar compounds are often liquids at room temperature with a high boiling point .Scientific Research Applications
- Research : Novel 5-bromosubstituted derivatives of indole phytoalexins (Types A–E) were synthesized. These compounds were screened in vitro for antiproliferative/cytotoxic activity against human cancer cell lines. Some analogues exhibited activity comparable to cisplatin but with lower toxicity to normal cells .
- Mechanism : These compounds display anticancer and antiproliferative effects against human cancer cell lines, making them promising candidates for chemoprevention .
- Applications : It facilitates the synthesis of α-hydroxy ketones, β-amino alcohols, and β-amino acids .
Antiproliferative and Cytotoxic Activity
Cancer Chemoprevention
Synthetic Catalyst
Polymer Chemistry
Safety And Hazards
Future Directions
properties
IUPAC Name |
methyl 5-(bromomethyl)-5-methyl-4H-1,2-oxazole-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BrNO3/c1-7(4-8)3-5(9-12-7)6(10)11-2/h3-4H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYDGCHMGBJFRPT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=NO1)C(=O)OC)CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(bromomethyl)-5-methyl-4H-1,2-oxazole-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.